Cas no 350818-54-1 (3',4'-Dimethoxyacetophenone-d3 (methyl-d3))

3',4'-Dimethoxyacetophenone-d3 (methyl-d3) is a deuterated analog of 3',4'-dimethoxyacetophenone, where the three hydrogen atoms in the methyl group are replaced by deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing distinct spectral signatures for precise detection and quantification. Its stable deuterium incorporation minimizes metabolic interference in tracer studies, making it valuable for pharmacokinetic and metabolic research. The compound retains the chemical properties of the non-deuterated form while offering improved analytical sensitivity. It is commonly employed in organic synthesis, pharmaceutical research, and as an internal standard for quantitative analysis. High isotopic purity ensures reliable performance in advanced research applications.

3',4'-Dimethoxyacetophenone-d3 (methyl-d3) structure

350818-54-1 structure

Product Name:3',4'-Dimethoxyacetophenone-d3 (methyl-d3)

CAS No:350818-54-1

MF:C₁₀H₁₂O₃

MW:183.218968391418

CID:302836

PubChem ID:102601119

Update Time:2025-06-07

3',4'-Dimethoxyacetophenone-d3 (methyl-d3) Chemical and Physical Properties

Names and Identifiers

- Ethanone-2,2,2-d3,1-(3,4-dimethoxyphenyl)- (9CI)
- 3,4-DIMETHOXYACETOPHENONE-D3
- 3’,4’-DIMETHOXYACETOPHENONE-D3 (METHYL-D3)
- 1-(3,4-Dimethoxyphenyl)ethanone-d3
- 1-(3,4-Dimethoxyphenyl)(2H3)ethanone
- 350818-54-1
- HY-W005151S
- A935564
- 3',4'-DIMETHOXYACETOPHENONE-D3 (METHYL-D3)
- 3',4'-Dimethoxyacetophenone-d3(methyl-d3)
- D98146
- 3,4-Dimethoxyacetophenone-d3 (methyl-d3)
- 2,2,2-trideuterio-1-(3,4-dimethoxyphenyl)ethanone
- CS-0568524
- DA-48959
- 3',4'-Dimethoxyacetophenone-d3 (methyl-d3)
- Inchi： 1S/C10H12O3/c1-7(11)8-4-5-9(12-2)10(6-8)13-3/h4-6H,1-3H3/i1D3
- InChI Key： IQZLUWLMQNGTIW-FIBGUPNXSA-N
- SMILES： O(C)C1C=C(C(C([2H])([2H])[2H])=O)C=CC=1OC

Computed Properties

Exact Mass: 183.097
Monoisotopic Mass: 183.097
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 35.5A^2

Experimental Properties

Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 287.0±0.0 °C at 760 mmHg
Flash Point: 113.4±8.2 °C
PSA: 35.53000
LogP: 1.90640
Vapor Pressure: No data available

3',4'-Dimethoxyacetophenone-d3 (methyl-d3) Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

3',4'-Dimethoxyacetophenone-d3 (methyl-d3) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D461351-10mg	3',4'-Dimethoxyacetophenone-d3 (methyl-d3)	350818-54-1		10mg	$ 64.00	2023-09-07
TRC	D461351-50mg	3',4'-Dimethoxyacetophenone-d3 (methyl-d3)	350818-54-1		50mg	$81.00	2023-05-18
TRC	D461351-100mg	3',4'-Dimethoxyacetophenone-d3 (methyl-d3)	350818-54-1		100mg	$98.00	2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E874431-10mg	Ethanone-2,2,2-d3,1-(3,4-dimethoxyphenyl)- (9CI)	350818-54-1	BR	10mg	660.00	2021-05-17
A2B Chem LLC	AF66746-500mg	3',4'-DIMETHOXYACETOPHENONE-D3 (METHYL-D3)	350818-54-1		500mg	$333.00	2024-04-20
A2B Chem LLC	AF66746-1g	3',4'-DIMETHOXYACETOPHENONE-D3 (METHYL-D3)	350818-54-1		1g	$456.00	2024-04-20